N,N'-Dimethyl-N-(2-methyl-4-quinolyl)ethane-1,2-diamine
Cat. No. B8548562
M. Wt: 229.32 g/mol
InChI Key: NWFNRYPOGHFXLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08877934B2
Procedure details
4-Chloroquinaldine (1.5 g, 5 mmol) was mixed with N,N′-dimethylethylenediamine (2.45 ml, 25 mmol) and 1-methoxy-2-propanol (8 ml) and stirred at 110° C. overnight. The mixture was purified by column chromatography (pre-packed silica column, gradient of heptane/ethyl acetate each containing 1% triethylamine). 0.4 g were obtained (1.75 mmol; 35%). MS (APCI) m/z=230.0 [M+H]+.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[N:5]=[C:4]([CH3:12])[CH:3]=1.[CH3:13][NH:14][CH2:15][CH2:16][NH:17][CH3:18].COCC(O)C>>[CH3:13][N:14]([C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[N:5]=[C:4]([CH3:12])[CH:3]=1)[CH2:15][CH2:16][NH:17][CH3:18]
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Inputs
Step One
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Name
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Quantity
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1.5 g
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Type
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reactant
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Smiles
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ClC1=CC(=NC2=CC=CC=C12)C
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Name
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Quantity
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2.45 mL
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Type
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reactant
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Smiles
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CNCCNC
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Name
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Quantity
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8 mL
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Type
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reactant
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Smiles
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COCC(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 110° C. overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The mixture was purified by column chromatography (pre-packed silica column, gradient of heptane/ethyl acetate each containing 1% triethylamine)
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CUSTOM
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Type
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CUSTOM
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Details
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0.4 g were obtained (1.75 mmol; 35%)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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CN(CCNC)C1=CC(=NC2=CC=CC=C12)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
